Cas no 883810-92-2 (4-methyl-N-2-(piperazin-1-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-methyl-N-2-(piperazin-1-yl)ethylbenzene-1-sulfonamide
• CAS No: 883810-92-2
• MF: C₁₃H₂₁N₃O₂S
• MW: 283.389741659164
• CID: 3054804
• PubChem ID: 4056006
• Update Time: 2025-04-21

4-methyl-N-2-(piperazin-1-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[2-(piperazin-1-yl)ethyl]benzene-1-sulfonamide
• 4-methyl-N-2-(piperazin-1-yl)ethylbenzene-1-sulfonamide
• 4-methyl-N-[2-(1-piperazinyl)ethyl]benzenesulfonamide
• 883810-92-2
• EN300-145835
• CS-0350864
• 4-Methyl-n-(2-(piperazin-1-yl)ethyl)benzenesulfonamide
• AKOS009615142

• Inchi： 1S/C13H21N3O2S/c1-12-2-4-13(5-3-12)19(17,18)15-8-11-16-9-6-14-7-10-16/h2-5,14-15H,6-11H2,1H3
• InChI Key： PSRMWQDBWRSQAF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCCN1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 283.13544809Da
• Monoisotopic Mass: 283.13544809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds